Cas no 370874-66-1 (2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone)

• Product Name: 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone
• CAS No: 370874-66-1
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• MDL: MFCD11210358
• CID: 2092199
• PubChem ID: 43159961
• Update Time: 2025-06-07

2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone
• AS-813/43501876
• 370874-66-1
• MFCD11210358
• AKOS006033983
• DB-226548
• CS-0314840
• VPA87466
• 2-(3-Fluorophenyl)-4'-fluoroacetophenone
• PS-11130
• 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethan-1-one

• MDL： MFCD11210358
• Inchi： 1S/C14H10F2O/c15-12-6-4-11(5-7-12)14(17)9-10-2-1-3-13(16)8-10/h1-8H,9H2
• InChI Key： IPPIIKGVHOSCAZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 232.06997126g/mol
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone

Recent Advances in the Study of 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone (CAS: 370874-66-1)

2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone (CAS: 370874-66-1) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

The compound's unique structural features, including the presence of two fluorine atoms on distinct phenyl rings, contribute to its chemical stability and bioavailability. These properties make it a promising scaffold for the design of novel bioactive molecules. Recent research has focused on optimizing the synthesis of 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone to improve yield and purity, which are critical for its application in high-throughput screening and drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The study demonstrated that 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone exhibits selective binding affinity for certain GPCR subtypes, suggesting its utility in the development of targeted therapies for neurological disorders. The findings were supported by molecular docking simulations and in vitro assays, which highlighted the compound's interaction with key receptor domains.

Another area of interest is the compound's role in cancer research. A recent preprint on bioRxiv reported that 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone inhibits the proliferation of certain cancer cell lines by interfering with mitochondrial function. The study utilized flow cytometry and metabolomic profiling to elucidate the mechanism of action, revealing that the compound induces apoptosis via the intrinsic pathway. These results position it as a potential candidate for further investigation in oncology drug development.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as pharmacokinetics, toxicity, and scalability of synthesis need to be addressed. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(3-Fluorophenyl)-1-(4-fluorophenyl)ethanone (CAS: 370874-66-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from GPCR modulation to anticancer therapy, highlighting its potential as a multifunctional scaffold. Future studies will likely focus on refining its pharmacological profile and exploring its therapeutic potential in greater depth.